Cas no 81542-67-8 (3-(1,3-thiazol-4-yl)propan-1-ol)

3-(1,3-thiazol-4-yl)propan-1-ol structure
81542-67-8 structure
Product Name:3-(1,3-thiazol-4-yl)propan-1-ol
CAS No:81542-67-8
MF:C6H9NOS
MW:143.206760168076
MDL:MFCD18821123
CID:986866
PubChem ID:14774274
Update Time:2025-04-20

3-(1,3-thiazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolepropanol
    • 3-(1,3-thiazol-4-yl)propan-1-ol
    • 3-thiazol-4-ylpropan-1-ol
    • EN300-198510
    • CS-0238635
    • 3-Thiazol-4-yl-propan-1-ol
    • WNNBIOLVQMMMMX-UHFFFAOYSA-N
    • SCHEMBL736257
    • 3-(Thiazol-4-yl)propan-1-ol
    • DTXSID30563890
    • 81542-67-8
    • AKOS015368196
    • Z1270133079
    • DB-331459
    • MDL: MFCD18821123
    • Inchi: 1S/C6H9NOS/c8-3-1-2-6-4-9-5-7-6/h4-5,8H,1-3H2
    • InChI Key: WNNBIOLVQMMMMX-UHFFFAOYSA-N
    • SMILES: S1C=NC(=C1)CCCO

Computed Properties

  • Exact Mass: 143.04048508g/mol
  • Monoisotopic Mass: 143.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 79.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 61.4Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-198510-0.05g
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Enamine
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Enamine
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